Cas no 571189-16-7 (Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate
• CAS No: 571189-16-7
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• MDL: MFCD11849291
• CID: 832639
• PubChem ID: 11243758
• Update Time: 2025-11-02

Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate
• 1-Boc-4-(6-nitro-3-pyridyl)piperazine
• 1-BOC-4-(6-NITROPYRIDIN-3-YL)PIPERAZINE
• 1-PIPERAZINECARBOXYLIC ACID, 4-(6-NITRO-3-PYRIDINYL)-, 1,1-DIMETHYLETHYL ESTER
• 1-Piperazinecarboxylic acid, 4-(6-nitro-3-pyridinyl)-, 1,1-dimethylethyl ester
• 4-(6-nitropyridin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 4-(6-nitro-3-pyridinyl)-1-piperazinecarboxylic acid,1,1-dimethylethyl ester
• 4-(6-nitro-pyridin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 4-(6-Nitropyridin-3-yl)piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(6-nitro-3-pyridyl)piperazine-1-carboxylate
• SUWKOEMQNOBJEQ-UHFFFAOYSA-N
• BCP11900
• ANW-
• 1-Boc-4-(6-nitropyridin-3-yl)piperazime
• 4-(6-Nitro-3-pyridinyl)-1-piperazinecarboxylic acid tert-butyl ester
• CS-B0331
• Tert-butyl4-(6-nitropyridin-3-yl)piperazine-1-carboxylate
• DS-17740
• C14H20N4O4
• DTXSID00459953
• tert-butyl 4-(6-nitropyridin-3-yl)piperazine-carboxylate
• 4-(6-nitro-3-pyridinyl)-1-piperazinecarboxylic acid, 1,1-dimethylethyl ester
• NS00001807
• SY056804
• MFCD11849291
• SCHEMBL1392727
• 1-boc-4-(6-nitro-pyridin-3-yl)-piperazine
• SCHEMBL17525877
• DB-371952
• AB91571
• EN300-178893
• tert.-Butyl 4-(6-nitro-3-pyridinyl)-1-piperazinecarboxylate
• 571189-16-7
• AC-31707
• AKOS009103755
• EC 801-163-8
• Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate

• MDL： MFCD11849291
• Inchi： 1S/C14H20N4O4/c1-14(2,3)22-13(19)17-8-6-16(7-9-17)11-4-5-12(15-10-11)18(20)21/h4-5,10H,6-9H2,1-3H3
• InChI Key： SUWKOEMQNOBJEQ-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=NC(=CC=2)[N+](=O)[O-])CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.14800
• Monoisotopic Mass: 308.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5
• XLogP3: 1.8

Experimental Properties

• Density: 1.258
• Boiling Point: 480.1°C at 760 mmHg
• PSA: 91.49000
• LogP: 2.57300

Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate (CAS No. 571189-16-7)

Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate (CAS No. 571189-16-7) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This compound belongs to the class of piperazine derivatives, which are pivotal in drug discovery due to their versatile pharmacological properties. The presence of a nitropyridine moiety and a tert-butyl carboxylate group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers frequently explore its applications in designing kinase inhibitors and central nervous system (CNS) targeting molecules, aligning with current trends in precision medicine.

In recent years, the demand for high-purity intermediates like Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. Its CAS No. 571189-16-7 is often searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s unique scaffold allows for modular modifications, catering to the growing need for customized molecular building blocks in drug development pipelines.

The synthesis of Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate typically involves multi-step reactions, including nucleophilic substitution and protection-deprotection strategies. Its nitropyridine group serves as an electron-withdrawing unit, facilitating further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig protocols. These attributes make it a hotspot for researchers investigating heterocyclic chemistry and catalysis, topics frequently queried in scientific forums.

From an industrial perspective, Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate is often highlighted in patents related to anticancer agents and neuroprotective drugs. Its role in optimizing bioavailability and metabolic stability aligns with the pharmaceutical industry’s focus on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These keywords dominate search engine queries, underscoring the compound’s commercial and scientific significance.

Environmental and regulatory considerations also shape the discourse around CAS No. 571189-16-7. As sustainable chemistry gains traction, researchers evaluate greener synthetic routes for this compound, such as microwave-assisted synthesis or biocatalysis. Such methods address the demand for eco-friendly processes, a recurring theme in modern chemical literature and AI-driven research recommendations.

In summary, Tert-butyl 4-(6-nitropyridin-3-yl)piperazine-1-carboxylate exemplifies the intersection of innovation and utility in organic synthesis. Its structural features and applications resonate with contemporary scientific priorities, from drug discovery to green chemistry, ensuring its continued prominence in research and development.